Cas no 1889850-01-4 (5-(5-Methyl-1-benzothiophen-2-yl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-(5-Methyl-1-benzothiophen-2-yl)-1H-pyrrole-2-carboxylic acid
• CAS No: 1889850-01-4
• MF: C₁₄H₁₁NO₂S
• MW: 257.307642221451
• CID: 4709469
• Update Time: 2023-08-16

5-(5-Methyl-1-benzothiophen-2-yl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-Methylbenzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid
• AK00780847
• 5-(5-Methyl-1-benzothiophen-2-yl)-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C14H11NO2S/c1-8-2-5-12-9(6-8)7-13(18-12)10-3-4-11(15-10)14(16)17/h2-7,15H,1H3,(H,16,17)
• InChI Key： FODUDPNNROPGAP-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2C=C1C1=CC=C(C(=O)O)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Topological Polar Surface Area: 81.3